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Introduction

AZ13824374 is a potent and selective small molecule inhibitor of the ATPase Family AAA
Domain-Containing Protein 2 (ATAD2) bromodomain.[1] ATAD2 is an epigenetic reader protein
that recognizes acetylated lysine residues on histones, playing a crucial role in chromatin
organization and gene regulation.[2] Overexpression of ATAD2 has been implicated in various
cancers, making it a compelling target for therapeutic development.[3][4] AZ13824374 exerts
its effects by binding to the acetyl-lysine binding pocket of the ATAD2 bromodomain, thereby
disrupting its interaction with chromatin and modulating the transcription of target genes.[1]
This compound has demonstrated antiproliferative activity in breast cancer cell lines.[1][5]

Chromatin Immunoprecipitation followed by sequencing (ChIP-seq) is a powerful technique to
identify the genome-wide binding sites of a protein of interest. When coupled with a small
molecule inhibitor like AZ13824374, ChlP-seq can elucidate the impact of the inhibitor on the
chromatin occupancy of its target protein, providing valuable insights into its mechanism of
action. These application notes provide a detailed protocol for utilizing AZ13824374 in a ChlIP-
seq experiment to map the genome-wide changes in ATAD2 binding.
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Data Presentation

Table 1: Properties of AZ13824374

Property Value Reference

Target ATAD2 Bromodomain [1]

) ) Competitively binds to the
Mechanism of Action _ o [1]
acetyl-lysine binding pocket

pIC50 in HCT116 cells 6.9 [1]

o ) o 0.01-10 pM in breast cancer
Antiproliferative Activity ) [1]
cell lines (14-21 days)

Solubility Soluble in DMSO [1]
) -80°C for 6 months; -20°C for 1
Storage of Stock Solution [1]
month

Table 2: Recommended ChiP-validated Antibodies for ATAD2

Product Name Supplier Catalog Number Validation
Anti-ATAD2 antibody Abcam ab244431 ChiP-seq
ATAD2 (E8Z7D) Cell Signaling

_ #62079 IP, WB
Rabbit mAb Technology
ATAD2 (E8Y7F) Cell Signaling

_ #50563 IF, IHC, IP, WB
Rabbit mAb Technology
ATAD2 (E8Y2K) Cell Signaling

. #78568 IHC, WB
Rabbit mAb Technology

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the signaling pathway of ATAD2 and the experimental workflow
for a ChlP-seq experiment using AZ13824374.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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